Cas no 81658-47-1 ((3-hydroxy-2-methylpropyl)triphenylphosphonium bromide)
81658-47-1 structure
Product Name:(3-hydroxy-2-methylpropyl)triphenylphosphonium bromide
CAS No:81658-47-1
MF:C22H24BrOP
MW:415.303126335144
CID:986970
PubChem ID:21192088
Update Time:2025-04-20
(3-hydroxy-2-methylpropyl)triphenylphosphonium bromide Chemical and Physical Properties
Names and Identifiers
-
- (3-hydroxy-2-methylpropyl)triphenylphosphonium bromide
- (3-hydroxy-2-methylpropyl)-triphenylphosphanium,bromide
- DTXSID00611271
- 81658-47-1
- SCHEMBL6210685
- (3-Hydroxy-2-methylpropyl)(triphenyl)phosphanium bromide
-
- Inchi: 1S/C22H24OP.BrH/c1-19(17-23)18-24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22;/h2-16,19,23H,17-18H2,1H3;1H/q+1;/p-1
- InChI Key: KLRCNKUKJUSLOA-UHFFFAOYSA-M
- SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)CO
Computed Properties
- Exact Mass: 414.07481g/mol
- Monoisotopic Mass: 414.07481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 305
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
(3-hydroxy-2-methylpropyl)triphenylphosphonium bromide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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